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Abstract
This technical guide provides a comprehensive overview of 2-(4-Bromophenyl)-N,N-
dimethylethanamine, a substituted phenethylamine derivative with significant potential as a

building block in medicinal chemistry and materials science. While this specific compound is

not extensively documented in mainstream literature, this paper synthesizes information from

closely related analogues and fundamental chemical principles to offer a robust guide for

researchers, scientists, and drug development professionals. The guide covers the compound's

nomenclature, physicochemical properties, plausible synthetic routes with detailed

experimental protocols, analytical characterization methods, potential applications, and

essential safety and handling information. The insights provided are grounded in established

chemical expertise to facilitate the practical application of this compound in a research and

development setting.
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Introduction and Nomenclature
2-(4-Bromophenyl)-N,N-dimethylethanamine belongs to the class of phenethylamines, a

group of compounds with a wide range of biological activities. The core structure consists of a

phenethylamine skeleton with a bromine atom substituted at the para (4) position of the phenyl

ring and two methyl groups on the terminal amine.

The systematic IUPAC name for this compound is 2-(4-bromophenyl)-N,N-
dimethylethanamine. It is important to distinguish it from its isomers, such as 2-(2-

bromophenyl)-N,N-dimethylethanamine[1], and from related compounds like 2-(4-

bromophenyl)-N-methylethanamine, which is a secondary amine.[2][3]

Structural Representation
Figure 1: Chemical structure of 2-(4-Bromophenyl)-N,N-dimethylethanamine.

Physicochemical Properties
The precise experimental data for 2-(4-Bromophenyl)-N,N-dimethylethanamine is not readily

available in public databases. However, its properties can be reliably estimated based on data

from analogous compounds and computational models. The properties of the closely related 2-

(2-bromophenyl)-N,N-dimethylethanamine provide a useful reference point.[1]
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Property Estimated Value
Reference Compound Data
(2-bromo isomer)[1]

Molecular Formula C₁₀H₁₄BrN C₁₀H₁₄BrN

Molecular Weight 228.13 g/mol 228.13 g/mol

Appearance
Colorless to pale yellow liquid

or low-melting solid
Not specified

Boiling Point Estimated >250 °C Not specified

Melting Point Estimated <25 °C Not specified

Solubility

Soluble in organic solvents

(e.g., ethanol,

dichloromethane); sparingly

soluble in water.

Not specified

pKa (of the conjugate acid) Estimated 9.0 - 9.5 Not specified

Synthesis and Purification
There are several plausible synthetic routes to 2-(4-Bromophenyl)-N,N-dimethylethanamine.

A common and effective method would be the reductive amination of 4-

bromophenylacetaldehyde or the reduction of 2-(4-bromophenyl)-N,N-dimethylacetamide.[4] An

alternative approach involves the direct N,N-dimethylation of 2-(4-bromophenyl)ethanamine.

Proposed Synthetic Workflow: Reductive Amination
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4-Bromophenylacetic acid

Reduction to 2-(4-Bromophenyl)ethanol

  LiAlH₄ or BH₃

Oxidation to 4-Bromophenylacetaldehyde

  PCC or Swern Oxidation

Reductive Amination with Dimethylamine

  (CH₃)₂NH, NaBH(OAc)₃
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Final Product
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Figure 2: Proposed synthetic workflow for 2-(4-Bromophenyl)-N,N-dimethylethanamine via

reductive amination.
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Experimental Protocol: Synthesis via N,N-dimethylation
of 2-(4-bromophenyl)ethanamine
This protocol is based on well-established procedures for the N-methylation of primary amines

using formaldehyde and a reducing agent (Eschweiler-Clarke reaction).

Materials:

2-(4-bromophenyl)ethanamine

Formaldehyde (37% aqueous solution)

Formic acid (98-100%)

Sodium hydroxide (NaOH) solution (5 M)

Dichloromethane (DCM)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, rotary evaporator.

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, add 2-(4-bromophenyl)ethanamine (1 equivalent).

Addition of Reagents: To the stirred amine, add aqueous formaldehyde (2.5 equivalents),

followed by the slow addition of formic acid (2.5 equivalents). The addition of formic acid is

exothermic and should be done cautiously.

Reflux: Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 4-6

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up:

Cool the reaction mixture to room temperature.
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Carefully basify the mixture to a pH of >12 by the slow addition of 5 M NaOH solution.

Ensure the flask is cooled in an ice bath during this process.

Transfer the mixture to a separatory funnel and extract the product with dichloromethane

(3 x 50 mL).

Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous

magnesium sulfate.

Purification:

Filter off the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator to obtain the crude product.

The crude 2-(4-Bromophenyl)-N,N-dimethylethanamine can be purified by vacuum

distillation or column chromatography on silica gel.

Analytical Characterization
The identity and purity of the synthesized 2-(4-Bromophenyl)-N,N-dimethylethanamine
should be confirmed using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR should show characteristic signals for the aromatic protons (two doublets in the

range of δ 7.0-7.5 ppm), the two methylene groups of the ethyl chain (a multiplet around δ

2.5-3.0 ppm), and the six protons of the N,N-dimethyl group (a singlet around δ 2.2-2.4

ppm).

¹³C NMR will show distinct signals for the brominated aromatic carbons, the aliphatic

carbons of the ethyl chain, and the N-methyl carbons.

Mass Spectrometry (MS): The mass spectrum should exhibit a molecular ion peak (M⁺) and

a characteristic isotopic pattern for a compound containing one bromine atom (M⁺ and M+2⁺

peaks with approximately 1:1 intensity).

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic C-H stretching

vibrations for the aromatic and aliphatic groups, and C-N stretching vibrations.
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High-Performance Liquid Chromatography (HPLC): HPLC can be used to determine the

purity of the final compound.

Applications in Research and Drug Development
Substituted phenethylamines are valuable scaffolds in medicinal chemistry due to their ability to

interact with various biological targets. 2-(4-Bromophenyl)-N,N-dimethylethanamine can

serve as a key intermediate in the synthesis of more complex molecules with potential

therapeutic applications.[4]

Precursor for Radioligands: The presence of a bromine atom allows for the potential

introduction of a radioisotope (e.g., ⁷⁶Br or ⁷⁷Br) for use in Positron Emission Tomography

(PET) or Single Photon Emission Computed Tomography (SPECT) imaging studies.

Intermediate for Novel Psychoactive Compounds: The phenethylamine core is central to

many neurologically active drugs. This compound could be a starting material for the

synthesis of novel selective serotonin reuptake inhibitors (SSRIs), norepinephrine reuptake

inhibitors (NRIs), or other CNS-active agents.

Fragment-Based Drug Discovery: As a fragment containing a bromophenyl group, it can be

used in screening libraries for fragment-based drug discovery to identify new binding motifs

for protein targets. The bromine atom can form halogen bonds with protein residues.

Agrochemical Synthesis: Similar to related bromophenyl compounds, it could be a building

block for the development of new pesticides and herbicides.[5]

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2-(4-Bromophenyl)-N,N-dimethylethanamine is

not widely available, the safety precautions should be based on those for analogous harmful

and irritant aminyl compounds.[6][7][8]

Hazard Classification: Likely to be classified as harmful if swallowed, in contact with skin, or

if inhaled.[8] It may also cause skin and eye irritation.[6][7]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

inhalation risk is high, use a respirator with an appropriate cartridge.

Handling and Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from strong oxidizing agents and strong acids.[6]

First Aid Measures:

If Swallowed: Rinse mouth and seek immediate medical attention.[8]

If on Skin: Remove contaminated clothing and wash the affected area with plenty of soap

and water.[8]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[7]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[8]

Conclusion
2-(4-Bromophenyl)-N,N-dimethylethanamine is a versatile chemical intermediate with

considerable potential in various fields of chemical research, particularly in the synthesis of

pharmaceuticals and agrochemicals. This guide provides a foundational understanding of its

properties, synthesis, and handling, constructed from established chemical principles and data

from closely related compounds. By offering detailed protocols and expert insights, this

document aims to empower researchers to confidently incorporate this valuable building block

into their synthetic strategies and drug discovery programs.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b1278134/docs#iupac-name-for-2-4-bromophenyl-n-n-
dimethylethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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